Cas no 13461-41-1 (Benzoic acid, 2-hydroxy-, 2-(2-hydroxyethoxy)ethyl ester)

• Product Name: Benzoic acid, 2-hydroxy-, 2-(2-hydroxyethoxy)ethyl ester
• CAS No: 13461-41-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1236183
• PubChem ID: 13795086
• Update Time: 2025-04-20

Benzoic acid, 2-hydroxy-, 2-(2-hydroxyethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-, 2-(2-hydroxyethoxy)ethyl ester
• 2-(2-hydroxyethoxy)ethyl 2-hydroxybenzoate
• X268Z9PXZ6
• diethylene glycol monosalicylate
• HYDROXYETHYL SALICYLATE IMPURITY C [EP IMPURITY]
• SCHEMBL26374165
• Salicylic acid, 2-(2-hydroxyethoxy)ethyl ester
• 13461-41-1
• Diethylene glycol, monosalicylate
• DTXSID00549702

• Inchi： 1S/C11H14O5/c12-5-6-15-7-8-16-11(14)9-3-1-2-4-10(9)13/h1-4,12-13H,5-8H2
• InChI Key： SBVHPLZQHISNJS-UHFFFAOYSA-N
• SMILES： O(CCO)CCOC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99